![molecular formula C9H4F6O B1302421 2,5-Bis(trifluoromethyl)benzaldehyde CAS No. 395-64-2](/img/structure/B1302421.png)
2,5-Bis(trifluoromethyl)benzaldehyde
Overview
Description
2,5-Bis(trifluoromethyl)benzaldehyde is an organic compound with the linear formula (CF3)2C6H3CHO . It has a molecular weight of 242.12 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with two trifluoromethyl groups and one aldehyde group . The SMILES string representation is FC(F)(F)c1ccc(c(C=O)c1)C(F)(F)F .Physical And Chemical Properties Analysis
This compound has a density of 1.468 g/mL at 25 °C and a boiling point of 137 °C . Its refractive index is 1.421 .Scientific Research Applications
Synthesis of Benzylamine and Pharmaceutical Intermediates
2,5-Bis(trifluoromethyl)benzaldehyde has been utilized in the efficient synthesis of 3,5-bis(trifluoromethyl)benzylamine, a compound of interest in pharmaceutical research. This synthesis process is noted for its practicality and scalability, offering a convenient route for the production of benzylamine derivatives without the need for chromatographic purification of intermediate products (Soloshonok & Yasumoto, 2006).
Catalysis in Organic Synthesis
In organic synthesis, this compound has been used as a transient directing group in palladium-catalyzed dehydrogenative cross-coupling reactions. It assists in achieving high yields and regioselectivities in the synthesis of complex organic compounds like 9-fluorenones (Wang et al., 2019).
Polymer Synthesis and Characterization
This compound has been integral in the synthesis and characterization of fluorescent phenylene vinylene-containing polymers. Its derivatives are used in the production of novel monomers, leading to polymers with excellent thermal stability and high fluorescence quantum yields (Neilson et al., 2008).
Synthesis of Natural Products
This compound has also been employed in the total synthesis of natural products. Its use in MonoTDG-assisted C-H iodination, followed by copper-catalyzed cross-coupling, demonstrates its role in developing efficient synthetic routes to complex organic molecules (La et al., 2021).
Safety and Hazards
properties
IUPAC Name |
2,5-bis(trifluoromethyl)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4F6O/c10-8(11,12)6-1-2-7(9(13,14)15)5(3-6)4-16/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PICGJIQKPLBIES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4F6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80372257 | |
Record name | 2,5-Bis(trifluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80372257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
395-64-2 | |
Record name | 2,5-Bis(trifluoromethyl)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=395-64-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Bis(trifluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80372257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-BIS(TRIFLUOROMETHYL)BENZALDEHYDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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